2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetaldehyde
Overview
Description
2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetaldehyde is a useful research compound. Its molecular formula is C13H13N3O and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Pyrazole derivatives are pivotal in synthesizing various heterocyclic compounds. Al-Ghamdi (2019) demonstrated the synthesis of novel heterocyclic compounds based on phenylpyrazole-4-carbaldehyde derivatives, highlighting their potential in creating diverse molecular frameworks Al-Ghamdi, 2019.
Antimicrobial and Antitumor Activities
The antimicrobial and antitumor properties of pyrazolo[3,4-b]pyridine derivatives were investigated by El-Borai et al. (2012), showing significant activity against various bacterial strains and liver cancer cell lines, thereby emphasizing their potential in medicinal chemistry El-Borai, H. F. Rizk, M. F. Abd‐Aal, & I. Y. El-Deeb, 2012.
Novel Synthesis Methods
Aggarwal et al. (2016) explored the synthesis of 4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-nitriles through a multicomponent domino process, demonstrating innovative approaches to constructing pyrazole-based heterocycles Aggarwal, Gulshan Singh, Suresh Kumar, T. McCabe, & I. Rozas, 2016.
Anticancer Agents
Alam et al. (2017) designed and synthesized pyrazole-pyridine derivatives, evaluating their cytotoxic activity against various human cancer cell lines, highlighting the role of pyrazole derivatives in developing new anticancer agents Alam, M. Alam, A. Panda, & Rahisuddin, 2017.
Properties
IUPAC Name |
2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)acetaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c17-8-7-16-13(10-4-5-10)9-12(15-16)11-3-1-2-6-14-11/h1-3,6,8-10H,4-5,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTLSYZSQEQAPKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CC=O)C3=CC=CC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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